Cas no 845744-50-5 (4-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)but-3-enoic acid)

• Product Name: 4-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)but-3-enoic acid
• CAS No: 845744-50-5
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 2805372
• PubChem ID: 71407008
• Update Time: 2025-04-21

4-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)but-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50827603
• 845744-50-5
• 4-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)but-3-enoic acid

• Inchi： 1S/C12H12O2/c13-12(14)3-1-2-9-4-5-10-6-7-11(10)8-9/h1-2,4-5,8H,3,6-7H2,(H,13,14)
• InChI Key： HMPUKWKPVTWTIA-UHFFFAOYSA-N
• SMILES： OC(CC=CC1C=CC2=C(C=1)CC2)=O

Computed Properties

• Exact Mass: 188.083729621Da
• Monoisotopic Mass: 188.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų